Cas no 1864058-31-0 (1-(5-Methylthiophen-2-yl)hexan-1-amine hydrochloride)

• Product Name: 1-(5-Methylthiophen-2-yl)hexan-1-amine hydrochloride
• CAS No: 1864058-31-0
• MF: C₁₁H₂₀ClNS
• MW: 233.801200866699
• CID: 5719710
• PubChem ID: 86262837
• Update Time: 2025-05-20

1-(5-Methylthiophen-2-yl)hexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1864058-31-0
• F2167-1879
• EN300-241117
• 1-(5-methylthiophen-2-yl)hexan-1-aminehydrochloride
• 1-(5-methylthiophen-2-yl)hexan-1-amine;hydrochloride
• AKOS026747512
• 1-(5-methylthiophen-2-yl)hexan-1-amine hydrochloride
• 1-(5-Methylthiophen-2-yl)hexan-1-amine hydrochloride

• Inchi： 1S/C11H19NS.ClH/c1-3-4-5-6-10(12)11-8-7-9(2)13-11;/h7-8,10H,3-6,12H2,1-2H3;1H
• InChI Key： HZIKAQGHZJCPKG-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=CC=C1C(CCCCC)N

Computed Properties

• Exact Mass: 233.1004985g/mol
• Monoisotopic Mass: 233.1004985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(5-Methylthiophen-2-yl)hexan-1-amine hydrochloride

1-(5-Methylthiophen-2-yl)hexan-1-amine Hydrochloride

1-(5-Methylthiophen-2-yl)hexan-1-amine hydrochloride, also known by its CAS number 1864058-31-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been the subject of extensive research due to its unique structural properties and potential applications in drug development.

The molecule consists of a hexanamine backbone with a methylthiophene substituent at the 5-position of the thiophene ring. The hydrochloride salt form is commonly used in research and development settings, as it enhances solubility and stability for various experimental purposes. Recent studies have highlighted the importance of this compound in understanding the relationship between molecular structure and biological activity.

One of the key areas of research involving 1-(5-Methylthiophen-2-yl)hexan-1-amine hydrochloride is its role as a potential therapeutic agent. Researchers have explored its ability to modulate cellular pathways involved in inflammation, neurodegenerative diseases, and cancer. For instance, a study published in 2023 demonstrated that this compound exhibits anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a promising candidate for the development of anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been studied for its potential use in materials science. The thiophene moiety in the molecule is known to exhibit electrochemical properties, making it a candidate for use in organic electronics and conductive polymers. Recent advancements in this area have focused on optimizing the synthesis process to enhance the compound's electrical conductivity and stability under various conditions.

The synthesis of 1-(5-Methylthiophen-2-yl)hexan-1-amine hydrochloride involves a multi-step process that includes nucleophilic substitution and acid-base reactions. Researchers have recently developed more efficient methods to synthesize this compound, reducing production costs and improving yield rates. These improvements have made it more accessible for large-scale studies and commercial applications.

Another critical aspect of research on this compound is its safety profile. As with any potential therapeutic agent, understanding its toxicity and bioavailability is essential for determining its suitability for human use. Recent toxicological studies have indicated that 1-(5-Methylthiophen-2-yl)hexan-1-amine hydrochloride exhibits low toxicity at therapeutic doses, making it a safer option compared to other similar compounds.

Furthermore, the environmental impact of this compound has been a topic of interest among researchers. Studies have shown that it degrades relatively quickly under environmental conditions, reducing the risk of long-term ecological damage. This information is crucial for regulatory agencies when assessing the compound's approval for various applications.

In conclusion, 1-(5-Methylthiophen-2-yli)hexan-amine hydrochloride (CAS No: 1864058310) is a versatile compound with wide-ranging applications in pharmacology, materials science, and environmental studies. Its unique structural features and promising biological properties make it an attractive target for further research and development.